N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide
• InChI: InChI=1S/C13H12BrNO2/c1-8-5-6-17-12(8)13(16)15-11-4-3-10(14)7-9(11)2/h3-7H,1-2H3,(H,15,16)
• InChI Key: NHLOQHZLVAFPQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NC2=C(C=C(C=C2)Br)C
• Molecular Formula: C13H12BrNO2
• Molecular Weight: 294.14 g/mol

Description

N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide, also known as BMF-2, is a chemical compound that has gained significant interest in the scientific community due to its potential use as a drug candidate for various diseases.

Mechanism of Action

The exact mechanism of action of N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide is not fully understood, but studies have suggested that it may exert its anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells. N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide has also been shown to inhibit the activity of key enzymes involved in inflammation and neurodegeneration, thereby reducing the levels of pro-inflammatory cytokines and oxidative stress in cells.
Biochemical and physiological effects:
N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress and inflammation. Additionally, N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide has been shown to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide is its high potency and selectivity towards cancer cells, which makes it a useful tool for studying cancer biology and developing new cancer therapies. However, one of the limitations of N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide is its relatively complex synthesis method, which may limit its widespread use in laboratory experiments.

Future Directions

There are several future directions for the study of N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide, including the development of more efficient synthesis methods, the evaluation of its efficacy in animal models of cancer and inflammation, and the identification of its molecular targets and mechanism of action. Additionally, N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide may have potential applications in other areas, such as drug delivery and imaging, which warrant further investigation.
In conclusion, N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide is a promising chemical compound that has potential applications in the treatment of various diseases. Its high potency and selectivity towards cancer cells, as well as its anti-inflammatory and neuroprotective properties, make it a valuable tool for scientific research. Further studies are needed to fully understand its mechanism of action and identify its potential applications in other areas.

Synthesis Methods

N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide can be synthesized through a multi-step process that involves the reaction of 4-bromo-2-methylphenol with 3-methylfuran-2-carboxylic acid in the presence of a coupling agent. The resulting intermediate is then subjected to further reactions to produce N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide in high yields.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide has been extensively studied for its potential use as a drug candidate for various diseases, including cancer, inflammation, and neurodegenerative disorders. In vitro studies have shown that N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide exhibits potent anti-cancer activity against various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, N-(4-bromo-2-methylphenyl)-3-methylfuran-2-carboxamide has been shown to possess anti-inflammatory and neuroprotective properties, making it a promising candidate for the treatment of inflammatory and neurodegenerative diseases.